(S)-2-Amino-4-bromopent-4-enoic acid

• IUPAC Name: (2S)-2-amino-4-bromopent-4-enoic acid
• InChI: InChI=1S/C5H8BrNO2/c1-3(6)2-4(7)5(8)9/h4H,1-2,7H2,(H,8,9)/t4-/m0/s1
• InChI Key: YTCSGBSYHNQHFD-BYPYZUCNSA-N
• Canonical SMILES: C=C(CC(C(=O)O)N)Br
• Isomeric SMILES: C=C(C[C@@H](C(=O)O)N)Br
• Molecular Formula: C5H8BrNO2
• DSSTOX Substance ID: DTXSID20376138
• Molecular Weight: 194.03 g/mol
• CAS RN: 151144-96-6

Description

(S)-2-Amino-4-bromopent-4-enoic acid, commonly referred to as (S)-2-ABP, is an organic compound with a wide range of applications in the scientific research field. It is a versatile compound with a wide range of biochemical and physiological properties, making it a valuable tool in many different areas of study.

Scientific Research Applications

Geochemical Applications

Amino acids, including specific enantiomers such as (S)-2-amino-4-bromopent-4-enoic acid, play a crucial role in geochronology through the chemical racemization reaction. This method relies on the transformation of amino acid enantiomers over geological time, providing a measure of time since the death of an organism. The process is influenced by environmental factors such as temperature and pH, making it a valuable tool for understanding geochemical processes and the historical temperature fluctuations on Earth (Schroeder & Bada, 1976).

Synthesis and Transformations in Drug Research

The versatile chemistry of amino acids allows for their incorporation into complex molecules for drug research. Metathesis reactions, involving (S)-2-amino-4-bromopent-4-enoic acid derivatives, are extensively utilized in synthesizing cyclic β-amino acids, which are significant in medicinal chemistry for creating new drug molecules. This approach offers selective and stereocontrolled methodologies for accessing a variety of functionalized β-amino acid derivatives, showcasing the potential of such compounds in the development of therapeutics (Kiss et al., 2018).

Enantioseparation in Analytical Chemistry

Amino acids, including (S)-2-amino-4-bromopent-4-enoic acid, are fundamental in the development of analytical techniques for enantioseparation. The use of chiral auxiliaries based on amino acids in cyanuric chloride-based chiral derivatizing agents illustrates the crucial role of these compounds in separating enantiomers. This method is essential for assessing the enantiomeric purity of pharmaceuticals and developing analytical procedures for a variety of chiral compounds, highlighting the importance of amino acids in analytical chemistry (Batra & Bhushan, 2014).